2,3,5-Trifluoro-4-methylaniline
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Overview
Description
2,3,5-Trifluoro-4-methylaniline (TFMA) is a chemical compound that belongs to the class of aromatic amines. It is widely used in scientific research for its unique properties and applications.
Mechanism of Action
The mechanism of action of 2,3,5-Trifluoro-4-methylaniline is not fully understood. However, it is believed to act by inhibiting the production of prostaglandins, which are inflammatory mediators. This compound has also been shown to modulate the activity of certain enzymes involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. This compound has also been found to have an inhibitory effect on the growth of cancer cells, although the exact mechanism of this effect is not fully understood.
Advantages and Limitations for Lab Experiments
2,3,5-Trifluoro-4-methylaniline is a useful compound for laboratory experiments due to its unique properties and applications. It is relatively easy to synthesize and has been extensively studied in scientific research. However, it is important to note that this compound can be toxic if not handled properly, and caution should be exercised when working with this compound.
Future Directions
There are many potential future directions for research involving 2,3,5-Trifluoro-4-methylaniline. One area of interest is the development of new anti-inflammatory and analgesic drugs based on the structure of this compound. Another area of interest is the study of this compound's potential use in the treatment of cancer, particularly in combination with other chemotherapy drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological and biochemical processes.
Synthesis Methods
2,3,5-Trifluoro-4-methylaniline can be synthesized using various methods, including the nitration of 2,3,5-trifluoroanisole followed by reduction with tin and hydrochloric acid. Another method involves the reaction of 4-methylaniline with trifluoroacetic anhydride in the presence of a catalyst such as trifluoromethanesulfonic acid.
Scientific Research Applications
2,3,5-Trifluoro-4-methylaniline has been extensively used in scientific research, particularly in the field of medicinal chemistry. It has been found to possess potent anti-inflammatory, analgesic, and antipyretic properties. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
CAS RN |
119915-59-2 |
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Molecular Formula |
C7H6F3N |
Molecular Weight |
161.12 g/mol |
IUPAC Name |
2,3,5-trifluoro-4-methylaniline |
InChI |
InChI=1S/C7H6F3N/c1-3-4(8)2-5(11)7(10)6(3)9/h2H,11H2,1H3 |
InChI Key |
VNJAHBKLFOVDND-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C(=C1F)F)N)F |
Canonical SMILES |
CC1=C(C=C(C(=C1F)F)N)F |
synonyms |
Benzenamine, 2,3,5-trifluoro-4-methyl- (9CI) |
Origin of Product |
United States |
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